![molecular formula C8H8FNO3 B2434680 4-Amino-5-fluoro-2-methoxybenzoic acid CAS No. 1346763-78-7](/img/structure/B2434680.png)
4-Amino-5-fluoro-2-methoxybenzoic acid
Overview
Description
“4-Amino-5-fluoro-2-methoxybenzoic acid” is a derivative of benzoic acid . It has a molecular weight of 185.15 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H8FNO3/c1-13-7-3-6(10)5(9)2-4(7)8(11)12/h2-3H,10H2,1H3,(H,11,12)
. This code provides a textual representation of the molecule’s structure.
Physical and Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . It has a molecular weight of 185.15 .
Scientific Research Applications
Synthesis and Derivatization
4-Amino-5-fluoro-2-methoxybenzoic acid is used as a starting material or intermediate in the synthesis of various chemical compounds. For instance, it's involved in the synthesis of amisulpride intermediates, an antipsychotic medication (Wang Yu, 2008). It's also used in synthesizing potential radioligands for the GABA receptor in the brain, indicating its significance in neuroscience research (F. Vos & G. Slegers, 1994).
Analytical Chemistry
In analytical chemistry, derivatives of this compound are utilized. For example, 7-fluoro-4-nitrobenzo-2-oxa-1,3-diazole is a derivative used for high-performance liquid chromatography of amino acids, demonstrating its utility in biochemical analysis (Y. Watanabe & K. Imai, 1981).
Drug Synthesis and Pharmacology
This compound is also a key precursor in the synthesis of various pharmaceuticals. For instance, its use in the synthesis of fluorine-containing thiadiazolotriazinones, which are potential antibacterial agents, highlights its importance in medicinal chemistry (B. S. Holla, K. Bhat, & N. S. Shetty, 2003). Moreover, its derivatives have been studied for their antimicrobial activities, further illustrating its relevance in drug discovery (Divyaraj Puthran et al., 2019).
Material Science and Engineering
From a materials science perspective, derivatives of this compound are used in the study of solid-phase syntheses and the development of novel materials. For example, solid-phase synthesis of substituted 2-aminomethylbenzimidazoles involves resin-bound derivatives of this compound, indicating its role in novel material development (J. Kilburn, J. Lau, & Raymond C. F. Jones, 2000).
Safety and Hazards
Mechanism of Action
Target of Action
This compound is a versatile small molecule scaffold , which suggests that it could interact with multiple targets.
Mode of Action
It’s known that compounds with similar structures can react via an sn1 or sn2 pathway .
Biochemical Pathways
Benzylic compounds, which share a similar structure, are known to participate in various reactions, including free radical bromination, nucleophilic substitution, and oxidation .
Pharmacokinetics
Its lipophilicity (Log Po/w) is around 0.9, suggesting moderate lipophilicity .
Result of Action
It’s known that similar compounds can have various effects depending on their specific targets and mode of action .
Properties
IUPAC Name |
4-amino-5-fluoro-2-methoxybenzoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8FNO3/c1-13-7-3-6(10)5(9)2-4(7)8(11)12/h2-3H,10H2,1H3,(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTOPBBGXEHAMTD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1C(=O)O)F)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8FNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1346763-78-7 | |
Record name | 4-amino-5-fluoro-2-methoxybenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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